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Get Quote
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Introduction
Barium Fluoride (BaF2) is a high-density inorganic scintillator crystal that has been a

cornerstone in high-energy physics experiments for several decades. Its unique scintillation

properties, including an exceptionally fast decay component and excellent radiation hardness,

make it a versatile detector material for a wide range of applications. These notes provide an

in-depth overview of the applications of BaF2, detailing its fundamental properties and offering

protocols for its use in experimental setups.

Key Properties of Barium Fluoride
BaF2 is distinguished by its two primary scintillation light components: a fast ultraviolet (UV)

emission and a slower component at a longer wavelength. The fast component is one of the

quickest among all inorganic scintillators, making BaF2 particularly suitable for experiments

requiring precise timing measurements.[1][2] Furthermore, its high density and atomic number
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provide good stopping power for high-energy photons and particles.[3] BaF2 is also known for

its resistance to radiation damage.[2][4]

Quantitative Scintillation and Material Properties
The essential properties of BaF2 are summarized in the table below for easy reference and

comparison.

Property Value References

Scintillation Properties

Emission Maxima (Fast

Component)
195 nm, 220 nm [2]

Emission Maximum (Slow

Component)
310 nm [2][5]

Decay Time (Fast Component) ~0.6 - 0.9 ns [2][5]

Decay Time (Slow Component) ~620 - 630 ns [2][5]

Light Yield (Fast Component) ~1,400 - 2,000 photons/MeV

Light Yield (Slow Component) ~8,500 - 10,000 photons/MeV

Physical and Material

Properties

Density 4.89 g/cm³ [5]

Melting Point 1368 °C

Refractive Index
~1.50 at 310 nm, ~1.54 at 220

nm
[5]

Radiation Length 2.05 cm

Molière Radius 3.1 cm

Hardness (Knoop) 82

Hygroscopicity Slightly hygroscopic [1]

Radiation Hardness High, up to 10^7 rad [2]
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Applications in High-Energy Physics
The unique characteristics of BaF2 lend themselves to several critical applications in high-

energy physics experiments.

Electromagnetic Calorimetry
BaF2 crystals are frequently used in the construction of electromagnetic calorimeters, which

are designed to measure the energy of electrons, positrons, and photons.[3] The high density

and short radiation length of BaF2 allow for the construction of compact calorimeters that can

fully contain high-energy electromagnetic showers. While its energy resolution is modest

compared to other crystals like lead tungstate (PbWO4), its fast timing capabilities are a

significant advantage in high-rate environments.

Fast Timing and Time-of-Flight (TOF) Measurements
The sub-nanosecond decay time of BaF2's fast scintillation component makes it an ideal

choice for detectors requiring excellent time resolution.[1][2][5] This is crucial for Time-of-Flight

(TOF) systems, which identify particles by measuring the time it takes for them to travel a

known distance. The precise timing information from BaF2 detectors allows for accurate

velocity determination and, consequently, particle mass identification.

Particle Identification via Pulse Shape Discrimination
(PSD)
The significant difference in the decay times of the fast and slow scintillation components of

BaF2 allows for the discrimination between different types of incident particles.[6][7][8] The

ratio of the light in the fast component to the total light output varies depending on the ionizing

particle. This technique, known as Pulse Shape Discrimination (PSD), is particularly effective

for separating gamma rays (which produce a larger proportion of fast component light) from

alpha particles or neutrons.[6][8]

Experimental Protocols
Protocol 1: Handling and Preparation of BaF2 Crystals
Proper handling and preparation of BaF2 crystals are crucial for optimal detector performance.
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Materials:

BaF2 crystal

Lint-free wipes

Isopropyl alcohol or ethanol (spectroscopic grade)

UV-transmitting optical coupling grease (e.g., Dow Corning 200 fluid or GE Silicone based

VISC 600M)[9]

Photomultiplier tube (PMT) with a quartz window

Light-tight housing

Procedure:

Cleaning: Always handle BaF2 crystals with powder-free gloves to avoid contaminating the

optical surfaces. Clean the crystal surfaces by gently wiping with a lint-free cloth moistened

with spectroscopic grade isopropyl alcohol or ethanol. Allow the surfaces to dry completely in

a clean, dust-free environment.

Surface Inspection: Visually inspect the crystal surfaces for any scratches, chips, or

cloudiness. The surfaces should be highly polished for maximum light collection. For

demanding applications, advanced polishing techniques may be required to achieve surface

roughness of 10-20 angstroms.[10]

Optical Coupling: Apply a thin, uniform layer of UV-transmitting optical coupling grease to the

face of the crystal that will be coupled to the photodetector. The grease should be free of air

bubbles.

Photodetector Mounting: Gently press the quartz window of the PMT against the greased

surface of the BaF2 crystal with a slight twisting motion to ensure a uniform, bubble-free

coupling.

Light-Tight Housing: Secure the crystal-PMT assembly in a light-tight housing to prevent

ambient light from reaching the photodetector. The housing should also provide mechanical
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stability to the assembly.

Protocol 2: Energy and Timing Calibration of a BaF2
Detector
Accurate calibration is essential for meaningful energy and timing measurements.

Materials:

Calibrated radioactive sources (e.g., 22Na, 60Co, 137Cs)

BaF2 detector assembly (from Protocol 1)

High voltage power supply

Preamplifier

Shaping amplifier (for energy measurement)

Constant fraction discriminator (CFD) (for timing measurement)

Time-to-amplitude converter (TAC) or time-to-digital converter (TDC)

Multichannel analyzer (MCA)

Oscilloscope

Coincidence unit (for TOF calibration)

Procedure:

Energy Calibration:

Place a calibrated radioactive source (e.g., 137Cs) at a fixed distance from the BaF2

detector.

Apply the recommended high voltage to the PMT.

Connect the PMT output to a preamplifier, followed by a shaping amplifier.
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Connect the output of the shaping amplifier to an MCA.

Acquire a spectrum for a sufficient amount of time to obtain a well-defined photopeak.

Record the channel number corresponding to the photopeak of the known gamma-ray

energy (e.g., 0.662 MeV for 137Cs).

Repeat steps 1-6 with other calibrated sources (e.g., 22Na with 0.511 MeV and 1.274 MeV

peaks, and 60Co with 1.173 MeV and 1.332 MeV peaks) to obtain multiple data points.[11]

Plot the gamma-ray energy versus the corresponding photopeak channel number and

perform a linear fit to obtain the energy calibration curve.

Timing Calibration:

For TOF applications, a second detector is required for coincidence measurements.

Place a 60Co source between the two detectors.

Connect the output of each PMT to a CFD.

Connect the output of one CFD to the "start" input of a TAC/TDC and the other to the "stop"

input.

The output of the TAC/TDC, which is proportional to the time difference between the signals,

is then fed into an MCA to generate a time spectrum.

The full width at half maximum (FWHM) of the peak in the time spectrum gives the time

resolution of the system.

Protocol 3: Pulse Shape Discrimination for Neutron-
Gamma Separation
This protocol outlines a method for separating neutron and gamma-ray signals using the

charge integration method.

Materials:
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BaF2 detector assembly

Neutron source (e.g., 252Cf) which also emits gamma rays

Fast digitizer or two separate ADCs (Analog-to-Digital Converters) with different integration

gates

Data acquisition (DAQ) software

Procedure:

Position the 252Cf source in front of the BaF2 detector.

Connect the anode output of the PMT to a fast digitizer.

Configure the DAQ software to record the full waveform of each pulse.

Offline Analysis: For each recorded pulse:

Integrate the charge in a short time window (e.g., the first 30 ns) corresponding to the fast

component of the scintillation light ("Fast Charge").

Integrate the charge over a longer time window (e.g., 400 ns) to capture the total light

output ("Total Charge").

Create a 2D scatter plot of the "Fast Charge" versus the "Total Charge" for a large number of

events.

Two distinct bands should be visible in the plot. The upper band corresponds to gamma-ray

events, which have a larger proportion of fast light emission, and the lower band

corresponds to neutron events.

Define a discrimination line or region in the 2D plot to separate the two particle types for

subsequent analysis.

Visualizations
Scintillation Mechanism in BaF2
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Caption: The scintillation process in BaF2, showing the two distinct light emission pathways.

Experimental Workflow for a BaF2 Detector
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Caption: A typical workflow for setting up and using a BaF2 detector in a high-energy physics

experiment.

Logical Relationships of BaF2 Properties for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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